Cas no 304911-98-6 (Tolnifanide)

• Product Name: Tolnifanide
• CAS No: 304911-98-6
• MF: C₁₅H₁₅ClN₂O₄S
• MW: 354.808601617813
• CID: 1443229
• Update Time: 2025-07-09

Tolnifanide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(4-chloro-2-nitrophenyl)-N-ethyl-4-methyl-
• N-(4-chloro-2-nitrophenyl)-N-ethyl-4-methylbenzenesulfonamide
• Tolnifanide

• Inchi： 1S/C15H15ClN2O4S/c1-3-17(14-9-6-12(16)10-15(14)18(19)20)23(21,22)13-7-4-11(2)5-8-13/h4-10H,3H2,1-2H3
• InChI Key： APDZUEJJUCDJTL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])N(CC)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 354.04425

Experimental Properties

• PSA: 80.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on Tolnifanide

Tolnifanide: A Comprehensive Overview

Tolnifanide (CAS No. 304911-98-6) is a compound that has garnered significant attention in the scientific and medical communities due to its unique properties and potential therapeutic applications. This article provides an in-depth exploration of Tolnifanide, including its chemical structure, pharmacological effects, and the latest research findings that highlight its promising role in various fields of medicine.

Tolnifanide is a derivative of the benzodiazepine class, a group of drugs known for their sedative, hypnotic, and anxiolytic effects. However, Tolnifanide stands out due to its distinct chemical structure and mechanism of action. The compound was initially developed as a potential treatment for epilepsy, but recent studies have expanded its scope to include applications in neuroprotection, inflammation, and even cancer therapy.

One of the most notable aspects of Tolnifanide is its ability to modulate the GABAergic system. GABA (gamma-aminobutyric acid) is a key neurotransmitter in the central nervous system, playing a crucial role in regulating neuronal excitability. By enhancing GABA activity, Tolnifanide can exert calming effects on the brain, making it a potential candidate for treating conditions such as anxiety disorders and sleep disturbances.

Recent research has also shed light on Tolnifanide's anti-inflammatory properties. Studies conducted in animal models have demonstrated that Tolnifanide can reduce inflammation by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding opens up new possibilities for using Tolnifanide in the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its neuroprotective and anti-inflammatory effects, Tolnifanide has shown promise in cancer therapy. Preclinical studies have revealed that Tolnifanide can induce apoptosis (programmed cell death) in cancer cells while sparing healthy cells. This selective cytotoxicity makes it a potential candidate for developing targeted cancer therapies with minimal side effects.

The mechanism behind Tolnifanide's anticancer activity appears to involve multiple pathways. For instance, Tolnifanide has been shown to inhibit the PI3K/AKT/mTOR signaling pathway, which is often dysregulated in cancer cells. By disrupting this pathway, Tolnifanide can block cancer cell proliferation and survival signals. Furthermore, it has been found to enhance the efficacy of conventional chemotherapy drugs, suggesting that it could be used as an adjuvant therapy to improve treatment outcomes.

Another area where Tolnifanide is showing potential is in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by progressive neuronal damage and cognitive decline. Research indicates that Tolnifanide can protect neurons from oxidative stress and reduce amyloid-beta plaques, which are hallmark features of Alzheimer's disease.

The development of Tolnifanide into a clinical drug has been supported by several preclinical studies demonstrating its safety and efficacy. However, further research is needed to fully understand its long-term effects and optimal dosing regimen. Clinical trials are currently underway to evaluate Tolnifanide's effectiveness in treating epilepsy, anxiety disorders, and other conditions.

In conclusion, Tolnifanide (CAS No. 304911-98-6) represents a promising compound with diverse therapeutic applications across multiple medical fields. Its ability to modulate the GABAergic system, reduce inflammation, protect neurons, and combat cancer makes it a versatile candidate for drug development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, Tolnifanide holds great promise for improving patient outcomes in various diseases.